2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)imidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: 2-methyl-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]imidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N7O2/c1-10-14(23-6-4-3-5-12(23)19-10)16(24)17-8-13-20-15(21-25-13)11-7-18-22(2)9-11/h3-7,9H,8H2,1-2H3,(H,17,24)
• InChI Key: RNUVTPZYWGOXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCC3=NC(=NO3)C4=CN(N=C4)C
• Molecular Formula: C16H15N7O2
• Molecular Weight: 337.34 g/mol

Description

2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)imidazo[1,2-a]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H15N7O2 and its molecular weight is 337.343. The purity is usually 95%.
BenchChem offers high-quality 2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)imidazo[1,2-a]pyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)imidazo[1,2-a]pyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Experimental and Theoretical Studies

One study focused on the synthesis and characterization of similar compounds, highlighting the use of 1H-pyrazole derivatives in organic synthesis. The reaction mechanism was examined both experimentally and theoretically, demonstrating the versatility of these compounds in chemical reactions (Yıldırım, Kandemir, & Demir, 2005).

Aqueous Synthesis Methods

Another research described the aqueous synthesis of methylimidazo[1,2-a]pyridines, including imidazo[1,2-a]pyrazine and imidazo[2,1-a]isoquinoline. This work showcases the potential of water-mediated synthesis methods for such compounds (Mohan, Rao, & Adimurthy, 2013).

Novel Pyrido and Pyrazolo Derivatives

Research has also been conducted on the synthesis of derivatives related to pyridopyrazolopyrimidine and imidazo pyrazolo pyridine. These studies contribute to the growing library of heterocyclic compounds with potential applications in various fields (Rateb, 2014).

Aldehyde Oxidase Metabolism

A study examined the metabolism of imidazo[1,2-a]pyrimidine derivatives by aldehyde oxidase, emphasizing the importance of structural modifications to influence drug metabolism (Linton et al., 2011).

DNA-Binding Properties

N-Methyl imidazole and N-methyl pyrrole-containing polyamides, which include imidazole derivatives, have been studied for their ability to bind to DNA sequences. These compounds are being explored as potential medicinal agents for treating diseases such as cancer (Chavda et al., 2010).